Cas no 121009-77-6 (1-Naphthaleneheptanoicacid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-b,d-dihydroxy-2,6-dimethyl-, (bR,dR,1S,2S,6R,8S,8aR)-)

Conclusion: simvastatin acid (tenivastatin), the hydrolysate of simvastatin (hy-17502), is a potent HMG CoA reductase (HMGCR) inhibitor Conclusion: simvastatin acid reduces the production of reactive oxygen species (ROS) mediated by indoxyl sulfate Simvastatin acid can also regulate the expression of oatp3a1 in cardiomyocytes and HEK293 cells transfected with oatp3a1 gene
1-Naphthaleneheptanoicacid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-b,d-dihydroxy-2,6-dimethyl-, (bR,dR,1S,2S,6R,8S,8aR)- structure
121009-77-6 structure
1-Naphthaleneheptanoicacid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-b,d-dihydroxy-2,6-dimethyl-, (bR,dR,1S,2S,6R,8S,8aR)-
121009-77-6
C25H40O6
436.5815
191030
64718

1-Naphthaleneheptanoicacid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-b,d-dihydroxy-2,6-dimethyl-, (bR,dR,1S,2S,6R,8S,8aR)- Properties

Names and Identifiers

    • 1-Naphthaleneheptanoicacid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-b,d-dihydroxy-2,6-dimethyl-, (bR,dR,1S,2S,6R,8S,8aR)-
    • (3R,5R)-7-{(1S,2S,6R,8S,8aR)-8-[(2,2-Dimethylbutanoyl)oxy]-2,6-di methyl-1,2,6,7,8,8a-hexahydro-1-naphthalenyl}-3,5-dihydroxyheptan oic acid
    • 1-Naphthaleneheptanoicacid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-b,d-dihydroxy-...
    • 1-Naphthaleneheptanoicacid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-b,d-dihydroxy-2,6-dimethyl-, (bR,dR,1S,2S,6R,
    • [14C]-Simvastatin
    • [14C]-Simvastatin acid
    • [3H]-Simvastatin
    • [3H]-Simvastatin acid
    • 7-[1,2,6,7,8,8a(R)-hexahydro-2(S),6(R)-dimethyl-8(S)-[[2,2-dimethyl-butanoyl]oxy]-1(S)-naphthyl]-3(R),5(R)-dihydroxyheptanoic acid
    • Denan
    • Eucor
    • Lipex
    • Lipovas
    • mk-0733
    • MK-733
    • Rechol
    • Simcor
    • simvastatin acid
    • simvastatin hydroxy acid
    • simvasterol
    • ZOCOR
    • Zocord
    • (βR,δR,1S)-8α-(2,2-Dimethyl-1-oxobutoxy)-1,2,6,7,8,8aβ-hexahydro-β,δ-dihydroxy-2β,6α-dimethyl-1β-naphthaleneheptanoic acid
    • (3R,5R)-3,5-Dihydroxy-7-[(1S)-1-(2,2-dimethylbutyryloxy)-3β,7α-dimethyl-1,2,3,7,8,8aα-hexahydronaphthalene-8α-yl]heptanoic acid
    • 2,2-Dimethylbutyric acid (1S)-3β,7α-dimethyl-8α-[(3R,5R)-3,5-dihydroxy-6-carboxyhexyl]-1,2,3,7,8,8aα-hexahydronaphthalene-1β-yl ester
    • 2,2-Dimethylbutanoic acid [(1S)-1,2,3,7,8,8aα-hexahydro-3β,7α-dimethyl-8α-[(3R,5R)-3,5-dihydroxy-6-carboxyhexyl]naphthalen]-1β-yl ester
    • (3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoic acid
    • DIMETHYL-COMPACTIN
    • Simvastatin EP Impurity A
    • BDBM18375
    • 1-Naphthaleneheptanoic acid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-beta,delta-dihydroxy-2,6-dimethyl-, (betaR,deltaR,1S,2S,6R,8S,8aR)-
    • Tenivastatin
    • 1-Naphthaleneheptanoic acid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-beta,delta-dihydroxy-2,6-dimethyl-, (1S-(1alpha(betaS*,deltaS*),2alpha,6beta,8beta,8aalpha))-
    • Simvastatin carboxylic acid
    • Tenivastatin [INN]
    • DB14714
    • (3R,5R)-7-{(1S,2S,6R,8S,8aR)-8-[(2,2-dimethylbutanoyl)oxy]-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl}-3,5-dihydroxyheptanoic acid
    • (3R,5R)-7-((1S,2S,6R,8S,8aR)-8-((2,2-dimethylbutanoyl)oxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)-3,5-dihydroxyheptanoic acid
    • TENIVASTATIN [WHO-DD]
    • BCBcMAP01_000237
    • UNII-9L6M5TH46B
    • AKOS040746399
    • SIMVASTATIN IMPURITY A [EP IMPURITY]
    • CHEMBL1201391
    • NS00040771
    • CS-0077843
    • Q27088960
    • DTXSID60880249
    • C21581
    • HY-119695
    • 1-Naphthaleneheptanoic acid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-.beta.,.delta.-dihydroxy-2,6-dimethyl-, (.beta.R,.delta.R,1S,2S,6R,8S,8aR)-
    • CHEBI:169041
    • SCHEMBL110804
    • (3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-[(2,2-dimethylbutanoyl)oxy]-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoic acid
    • SIMVASTATIN IMPURITY, SIMVASTATIN HYDROXYACID- [USP IMPURITY]
    • 121009-77-6
    • 9L6M5TH46B
    • GTPL3037
    • Simvastatin hydroxy acid
    • Simvastatin acid
    • DA-48673
    • +Expand
    • XWLXKKNPFMNSFA-RDONHLGQSA-N
    • InChI=1S/C25H40O6/c1-6-25(4,5)24(30)31-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-18(26)13-19(27)14-22(28)29/h7-8,11,15-16,18-21,23,26-27H,6,9-10,12-14H2,1-5H3,(H,28,29)/t15-,16-,18+,19-,20-,21+,23?/m1/s1
    • OC(C[C@@H](C[C@H](CC[C@@H]1[C@H](C)C=CC2C1[C@H](C[C@@H](C=2)C)OC(C(CC)(C)C)=O)O)O)=O

Computed Properties

  • 436.282
  • 3
  • 6
  • 11
  • 436.282
  • 31
  • 694
  • 0
  • 7
  • 0
  • 0
  • 0
  • 1
  • 3.9
  • 104A^2

Experimental Properties

  • 4.10570
  • 104.06000
  • 1.536
  • 607ºC at 760mmHg
  • 198.2ºC
  • 1.13g/cm3

1-Naphthaleneheptanoicacid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-b,d-dihydroxy-2,6-dimethyl-, (bR,dR,1S,2S,6R,8S,8aR)- Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
BioAustralis
BIA-S2271-1 mg
Simvastatin acid
 121009-77-6 >95%byHPLC
1mg
 $233.00 2023-08-22

1-Naphthaleneheptanoicacid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-b,d-dihydroxy-2,6-dimethyl-, (bR,dR,1S,2S,6R,8S,8aR)- Related Literature

121009-77-6 (1-Naphthaleneheptanoicacid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-b,d-dihydroxy-2,6-dimethyl-, (bR,dR,1S,2S,6R,8S,8aR)-) Related Products

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
shanghaixianding
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.9dingchem.com/
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.minglongchemistry.com
Shanghai Wibson Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk